4-acetyl-N-((2-(thiophen-2-yl)pyridin-3-yl)methyl)benzenesulfonamide

• IUPAC Name: 4-acetyl-N-[(2-thiophen-2-ylpyridin-3-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C18H16N2O3S2/c1-13(21)14-6-8-16(9-7-14)25(22,23)20-12-15-4-2-10-19-18(15)17-5-3-11-24-17/h2-11,20H,12H2,1H3
• InChI Key: OKLVHWQRQNOKLM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)S(=O)(=O)NCC2=C(N=CC=C2)C3=CC=CS3
• Molecular Formula: C18H16N2O3S2
• Molecular Weight: 372.5 g/mol

Description

The compound you’re asking about is a complex organic molecule that contains a benzenesulfonamide moiety, a pyridine ring, and a thiophene ring. These types of compounds are often used in medicinal chemistry due to their wide range of biological activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely depend on the specific arrangement of its atoms and the nature of its functional groups. Imidazole, a similar compound, is known to be amphoteric in nature, showing both acidic and basic properties.

Scientific Research Applications

Antitumor and Anticancer Activity

• Sulfonamide derivatives have been synthesized and evaluated for their antitumor activity, showing promising results in comparison to established drugs like doxorubicin. These compounds include novel acetamide, pyrrole, pyrrolopyrimidine, thiocyanate, hydrazone, pyrazole, isothiocyanate, and thiophene derivatives containing biologically active moieties (Alqasoumi et al., 2009).
• Another study focused on the synthesis and characterization of Celecoxib derivatives, which were tested for anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These investigations highlighted the therapeutic potential of these compounds in treating various conditions (Küçükgüzel et al., 2013).

Photovoltaic Applications

• Sulfonamide derivatives have also been explored for their photovoltaic applications. A study on dicopper(I) complexes incorporating acetylide-functionalized pyridinyl-based ligands showed moderate power conversion efficiency in dye-sensitized solar cells (DSSCs), indicating their potential use in solar energy conversion (Jayapal et al., 2018).

Medicinal Chemistry

• In the realm of medicinal chemistry, sulfonamide derivatives have been synthesized for a variety of potential therapeutic applications. For instance, the development of reaction-based fluorescent probes for the selective discrimination of thiophenols over aliphatic thiols indicates the versatility of sulfonamide compounds in chemical and biological sciences (Wang et al., 2012).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, many compounds containing a pyridine ring have been found to exhibit anti-tubercular activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, some compounds containing a pyridine ring are known to be toxic.